Benzene, 1-[[(3-iodo-2-propynyl)oxy]methoxy]-4-methoxy-

• CAS No.: 212952-58-4
• Molecular Formula: C11H11IO3
• Molecular Weight: 318.11 g/mol
• IUPAC Name: 1-(3-iodoprop-2-ynoxymethoxy)-4-methoxybenzene
• InChI: InChI=1S/C11H11IO3/c1-13-10-3-5-11(6-4-10)15-9-14-8-2-7-12/h3-6H,8-9H2,1H3
• InChI Key: LJUKTFWYDSIBRV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCOCC#CI

Description

Benzene, 1-[[(3-iodo-2-propynyl)oxy]methoxy]-4-methoxy- is a useful research compound. Its molecular formula is C11H11IO3 and its molecular weight is 318.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Methoxy-4-[(2-propynyloxy)methoxy]benzene (Intermediate II-a) (9.8 g, 0.5 mol) prepared in the above example 2 and 48% w/v aqueous sodium hydroxide solution (11.0 g) were added to methanol (75 g). Iodine (14.0 g, 0.055 mol) was then added to the solution in several portions during which the inner temperature was maintained at below 10° C. The reaction mixture was stirred for further 3 hours and the solvent was then evaporated off. The residue was extracted with toluene (20 ml) and the toluene layer was washed with distilled water. Toluene was then evaporated off to obtain the desired 1-[[(3-iodo-2-propynyl) oxy]methoxy]-4-methoxybenzene (Derivative III-a)(12.6 g).